Cas no 69432-61-7 ([1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-)

[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)- structure
69432-61-7 structure
Product Name:[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-
CAS No:69432-61-7
MF:C13H12O2S
MW:232.298182487488
MDL:MFCD30542930
CID:518249
PubChem ID:190021
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-
    • 4-(4-hydroxyphenyl)-2-methylsulfanylphenol
    • MFCD30542930
    • starbld0019055
    • D96923
    • 69432-61-7
    • DTXSID60219595
    • 3-(Methylthio)-[1,1 inverted exclamation mark -biphenyl]-4,4 inverted exclamation mark -diol
    • PS-18621
    • 3-(Methylthio)-[1,1'-biphenyl]-4,4'-diol
    • 4-(4-Hydroxyphenyl)-2-(methylthio)phenol
    • SY323203
    • SB74193
    • 4-(4-hydroxyphenyl)-2-methylsulfanyl-phenol
    • SCHEMBL24244918
    • MDL： MFCD30542930
    • Inchi： 1S/C13H12O2S/c1-16-13-8-10(4-7-12(13)15)9-2-5-11(14)6-3-9/h2-8,14-15H,1H3
    • InChI Key： HZNMBDKRAFPLOY-UHFFFAOYSA-N
    • SMILES： S(C)C1=C(C=CC(=C1)C1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 232.05586
  • Monoisotopic Mass: 232.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 40.46

[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)- Pricemore >>

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eNovation Chemicals LLC
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1PlusChem
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[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:69432-61-7)[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-
Order Number:A1227895
Stock Status:in Stock
Quantity:250mg/1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:04
Price ($):179/447/1341/2235
Email:sales@amadischem.com

[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)- Related Literature

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69432-61-7 ([1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-) Related Products

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Amadis Chemical Company Limited
(CAS:69432-61-7)[1,1'-Biphenyl]-4,4'-diol,3-(methylthio)-
A1227895
Purity:99%/99%/99%/99%
Quantity:250mg/1g/5g/10g
Price ($):179/447/1341/2235
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